Cas no 54414-90-3 (3-Isothiazolidinone, 4,5,5-trichloro-2,4-dimethyl-)

• Product Name: 3-Isothiazolidinone, 4,5,5-trichloro-2,4-dimethyl-
• CAS No: 54414-90-3
• MF: C₅H₆Cl₃NOS
• MW: 234.531237125397
• CID: 354676
• PubChem ID: 12324743
• Update Time: 2025-04-19

3-Isothiazolidinone, 4,5,5-trichloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolidinone, 4,5,5-trichloro-2,4-dimethyl-
• 4,5,5-trichloro-2,4-dimethyl-1,2-thiazolidin-3-one
• 54414-90-3
• SCHEMBL6536837
• DTXSID90489229

• Inchi： 1S/C5H6Cl3NOS/c1-4(6)3(10)9(2)11-5(4,7)8/h1-2H3
• InChI Key： XHYUFVOJRNXUEL-UHFFFAOYSA-N
• SMILES： ClC1(C)C(N(C)SC1(Cl)Cl)=O

Computed Properties

• Exact Mass: 232.92378
• Monoisotopic Mass: 232.923568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones